2-Methyl-5-(propan-2-yl)oxolane-3-carboxylic acid

• Molecular Formula: C9H16O3
• Molecular Weight: 172.22 g/mol
• IUPAC Name: 2-methyl-5-propan-2-yloxolane-3-carboxylic acid
• InChI: InChI=1S/C9H16O3/c1-5(2)8-4-7(9(10)11)6(3)12-8/h5-8H,4H2,1-3H3,(H,10,11)
• InChI Key: ZDSUSLVNIUKAPC-UHFFFAOYSA-N
• Canonical SMILES: CC1C(CC(O1)C(C)C)C(=O)O

Description

2-Methyl-5-(propan-2-yl)oxolane-3-carboxylic acid is a substituted oxolane (tetrahydrofuran) derivative featuring a carboxylic acid group at position 3, a methyl group at position 2, and an isopropyl group at position 3. This compound is of interest in organic synthesis and pharmaceutical research due to its stereochemical complexity and functional group versatility.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Methyl-5-(propan-2-yl)oxolane-3-carboxylic acid typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of 2-methyl-5-(propan-2-yl)oxolane with a carboxylating agent in the presence of a catalyst. The reaction conditions often include moderate temperatures and inert atmospheres to prevent unwanted side reactions.

Industrial Production Methods: On an industrial scale, the production of this compound may involve continuous flow processes to ensure high yield and purity. The use of advanced catalytic systems and optimized reaction parameters can enhance the efficiency of the synthesis. Additionally, purification steps such as crystallization or chromatography are employed to isolate the desired product.

Chemical Reactions Analysis

Types of Reactions: 2-Methyl-5-(propan-2-yl)oxolane-3-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxolane derivatives with higher oxidation states.

Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol or other reduced forms.

Substitution: The oxolane ring can undergo substitution reactions, where functional groups are replaced by other groups under specific conditions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Halogenating agents and nucleophiles are employed for substitution reactions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxolane derivatives with ketone or aldehyde functionalities, while reduction can produce alcohols.

Scientific Research Applications

2-Methyl-5-(propan-2-yl)oxolane-3-carboxylic acid has a wide range of applications in scientific research:

Chemistry: It is used as a building block in organic synthesis, enabling the construction of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient.

Industry: It is utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 2-Methyl-5-(propan-2-yl)oxolane-3-carboxylic acid involves its interaction with molecular targets and pathways within biological systems. The compound may act by binding to specific enzymes or receptors, modulating their activity. This can lead to various physiological effects, depending on the target and the context of its use.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues

1-Methyl-5-oxopyrrolidine-3-carboxylic Acid (CAS 42346-68-9)

• Structure : Pyrrolidone ring (five-membered lactam) with a carboxylic acid at position 3 and methyl at position 1.
• Key Differences: The pyrrolidone ring contains an amide group, enhancing polarity and hydrogen-bonding capacity compared to the oxolane ether oxygen. Higher solubility in polar solvents (e.g., water, methanol) due to the amide group. Applications: Used in peptide mimetics and drug design due to its stable lactam structure .

3-Methylbenzofuran-5-carboxylic Acid (CAS 501892-99-5)

• Structure : Benzofuran fused ring system with a carboxylic acid at position 5 and methyl at position 3.
• Carboxylic acid at position 5 may exhibit stronger acidity (lower pKa) due to resonance stabilization. Applications: Explored in materials science and as a building block for fluorescent dyes .

R-(-)-Carvone (2-Methyl-5-(1-methylethenyl)-2-cyclohexenone)

• Structure: Cyclic monoterpene ketone with methyl and isopropenyl groups.
• Key Differences :
  • Ketone functional group instead of carboxylic acid, reducing acidity but increasing lipophilicity.
  • Odor profile: Minty/peppermint-like due to V-shaped cyclic ketone structure.
  • Applications : Flavoring agent and natural antifungal compound .

Physicochemical Properties

Property	2-Methyl-5-(propan-2-yl)oxolane-3-carboxylic Acid (Inferred)	1-Methyl-5-oxopyrrolidine-3-carboxylic Acid	3-Methylbenzofuran-5-carboxylic Acid	R-(-)-Carvone
Molecular Weight	~186.22 g/mol (estimated)	143.14 g/mol	190.20 g/mol	150.22 g/mol
Functional Groups	Carboxylic acid, ether, alkyl substituents	Carboxylic acid, lactam	Carboxylic acid, benzofuran	Ketone, alkene
Polarity	Moderate (ether oxygen vs. carboxylic acid)	High (amide + carboxylic acid)	Moderate (aromatic + carboxylic acid)	Low (non-polar ketone)
Acidity (pKa)	~4.5–5.0 (carboxylic acid)	~2.5–3.5 (stronger due to lactam proximity)	~2.8–3.2 (aromatic stabilization)	Not applicable

Biological Activity

2-Methyl-5-(propan-2-yl)oxolane-3-carboxylic acid is a compound that has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article reviews its synthesis, biological properties, mechanisms of action, and relevant case studies, highlighting its significance in various research applications.

Synthesis and Preparation

The synthesis of 2-Methyl-5-(propan-2-yl)oxolane-3-carboxylic acid typically involves cyclization reactions of suitable precursors under controlled conditions. Common methods include:

• Cyclization with Carboxylating Agents : This method employs carboxylating agents in the presence of catalysts under moderate temperatures to yield the desired compound.
• Industrial Production : On an industrial scale, continuous flow processes are often used to enhance yield and purity, incorporating advanced catalytic systems and optimized reaction parameters for efficiency.

Biological Properties

Research indicates that 2-Methyl-5-(propan-2-yl)oxolane-3-carboxylic acid exhibits several biological activities:

• Antimicrobial Activity : Preliminary studies suggest that the compound may possess antimicrobial properties, making it a candidate for further exploration in infection control.
• Anti-inflammatory Effects : The compound has been investigated for its potential anti-inflammatory effects, which could have therapeutic implications in treating inflammatory diseases.
• Cytotoxicity Against Cancer Cells : In vitro studies have indicated cytotoxic effects against various cancer cell lines, suggesting potential as an anticancer agent. For instance, compounds with similar structures have shown IC50 values in the micromolar range against human cancer cell lines .

The biological activity of 2-Methyl-5-(propan-2-yl)oxolane-3-carboxylic acid is believed to involve interaction with specific molecular targets within biological systems:

• Enzyme Interaction : The compound may bind to enzymes or receptors, modulating their activity and leading to physiological effects.
• Cellular Pathways : It is hypothesized that the compound influences pathways related to inflammation and cell proliferation, although detailed mechanisms remain to be elucidated .

Case Studies and Research Findings

Several studies have explored the biological activity of related compounds, providing insights into the potential of 2-Methyl-5-(propan-2-yl)oxolane-3-carboxylic acid:

Study	Findings
	Investigated antimicrobial and anti-inflammatory properties; suggested further research needed for clinical applications.
	Demonstrated cytotoxic effects against various cancer cell lines with promising IC50 values; indicated potential for anticancer drug development.
	Explored structure-activity relationships (SAR) that enhance biological potency; compounds showed significant activity against MCF-7 and other cancer lines.